Cas no 1112238-35-3 (Methyl (3E)-4-(3-chlorophenyl)-2-oxobut-3-enoate)

Methyl (3E)-4-(3-chlorophenyl)-2-oxobut-3-enoate structure
1112238-35-3 structure
Product Name:Methyl (3E)-4-(3-chlorophenyl)-2-oxobut-3-enoate
CAS No:1112238-35-3
MF:C11H9ClO3
MW:224.640362501144
CID:1074281
PubChem ID:13624872
Update Time:2025-04-20

Methyl (3E)-4-(3-chlorophenyl)-2-oxobut-3-enoate Chemical and Physical Properties

Names and Identifiers

    • Methyl (3E)-4-(3-chlorophenyl)-2-oxobut-3-enoate
    • (E)-Methyl4-(3-chlorophenyl)-2-oxobut-3-enoate
    • AKOS016028559
    • 1112238-35-3
    • SS-4414
    • methyl (E)-4-(3-chlorophenyl)-2-oxobut-3-enoate
    • MFCD22689167
    • CS-0440957
    • (E)-Methyl 4-(3-chlorophenyl)-2-oxobut-3-enoate
    • MDL: MFCD22689167
    • Inchi: 1S/C11H9ClO3/c1-15-11(14)10(13)6-5-8-3-2-4-9(12)7-8/h2-7H,1H3/b6-5+
    • InChI Key: DEGHGCFUXGDZGK-AATRIKPKSA-N
    • SMILES: ClC1=CC=CC(/C=C/C(C(=O)OC)=O)=C1

Computed Properties

  • Exact Mass: 224.0240218g/mol
  • Monoisotopic Mass: 224.0240218g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 43.4Ų

Methyl (3E)-4-(3-chlorophenyl)-2-oxobut-3-enoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR303158-500mg
Methyl (3E)-4-(3-chlorophenyl)-2-oxobut-3-enoate
1112238-35-3
500mg
£117.00 2024-05-22
Apollo Scientific
OR303158-1g
Methyl (3E)-4-(3-chlorophenyl)-2-oxobut-3-enoate
1112238-35-3
1g
£185.00 2024-05-22
Apollo Scientific
OR303158-5g
Methyl (3E)-4-(3-chlorophenyl)-2-oxobut-3-enoate
1112238-35-3
5g
£555.00 2024-05-22
TRC
M333370-50mg
Methyl (3E)-4-(3-Chlorophenyl)-2-oxobut-3-enoate
1112238-35-3
50mg
$ 50.00 2022-06-03
TRC
M333370-100mg
Methyl (3E)-4-(3-Chlorophenyl)-2-oxobut-3-enoate
1112238-35-3
100mg
$ 65.00 2022-06-03
TRC
M333370-500mg
Methyl (3E)-4-(3-Chlorophenyl)-2-oxobut-3-enoate
1112238-35-3
500mg
$ 185.00 2022-06-03
A2B Chem LLC
AI08665-1mg
Methyl (3e)-4-(3-chlorophenyl)-2-oxobut-3-enoate
1112238-35-3 >97%
1mg
$201.00 2024-04-20
A2B Chem LLC
AI08665-5mg
Methyl (3e)-4-(3-chlorophenyl)-2-oxobut-3-enoate
1112238-35-3 >97%
5mg
$214.00 2024-04-20
A2B Chem LLC
AI08665-10mg
Methyl (3e)-4-(3-chlorophenyl)-2-oxobut-3-enoate
1112238-35-3 >97%
10mg
$240.00 2024-04-20
A2B Chem LLC
AI08665-500mg
Methyl (3e)-4-(3-chlorophenyl)-2-oxobut-3-enoate
1112238-35-3 >97%
500mg
$269.00 2024-04-20
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.